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Compound of Interest

Compound Name: Bromopropylate

Cat. No.: B1667929 Get Quote

Disclaimer: Bromopropylate is an organochlorine acaricide that is no longer authorized for use

in apiculture in many regions, including the European Union (banned since 2010), due to

significant concerns regarding its persistence and accumulation in beeswax.[1] Its use is also

restricted in other areas, such as the United States.[1] These notes are intended for

researchers, scientists, and drug development professionals for informational and historical

research purposes only and do not constitute a recommendation for use.

Overview and Mechanism of Action
Bromopropylate (isopropyl 4,4'-dibromobenzilate) is a non-systemic acaricide with contact

action.[2][3] It was historically marketed under the trade name Folbex VA as a fumigant strip for

the control of the parasitic mite Varroa destructor in honey bee (Apis mellifera) colonies.[3][4]

Mechanism of Action: Bromopropylate belongs to the diphenylcarbinol class of acaricides.

Recent research has elucidated its mode of action as a mite-specific agonist of the glutamate-

gated chloride channel (GluCl).[5] Upon binding, it induces persistent currents, effectively

locking the channel open.[5] This leads to an influx of chloride ions into the nerve cells, causing

hyperpolarization, which inhibits nerve signaling, leading to paralysis and death of the mite.[5]

[6] This target site is distinct from that of DDT-type compounds which act on voltage-gated

sodium channels.[5][7] The selectivity of bromopropylate for mites over insects like honey

bees is attributed to differences in the target GluCl receptor.[5]
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Phase 1: Pre-Trial Setup

Phase 2: Treatment Application

Phase 3: Post-Trial Analysis

Select Apiary & Colonies
(n > 10, similar strength)

Randomly Assign to
Treatment & Control Groups

Pre-Treatment Sampling:
- Mite Count (Sticky Board/Wash)
- Wax/Honey Samples (Baseline)

Apply Bromopropylate Strips
to Treatment Group

(e.g., 4x at 4-day intervals)

Monitor Mite Fall During
Treatment Period

Post-Treatment Sampling:
- Final Mite Count (Clean-up)

- Wax/Honey Samples (Residue)

Lab Analysis:
- Calculate Efficacy (%)

- Quantify Residues (GC-ECD)

Statistical Analysis
& Reporting
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Hive Environment

Application:
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Beeswax (Lipophilic):
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Bee Bread / Pollen:
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 Transfer
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Long-Term Reservoir:
Contaminated wax acts as a

continuous source of exposure

 Persistence
(Half-life > 180 days)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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